(5-Methoxyquinolin-3-yl)methanol

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: (5-methoxyquinolin-3-yl)methanol
• InChI: InChI=1S/C11H11NO2/c1-14-11-4-2-3-10-9(11)5-8(7-13)6-12-10/h2-6,13H,7H2,1H3
• InChI Key: VOBHVMILCMPOJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C=C(C=N2)CO

Description

(5-Methoxyquinolin-3-yl)methanol is a quinoline-derived compound featuring a hydroxymethyl group at the 3-position and a methoxy substituent at the 5-position of the quinoline core. Its molecular formula is C₁₁H₁₁NO₂ (molecular weight: 189.214 g/mol), with a SMILES representation of COC₁=NC₂=CC=CC=C₂C=C₁CO . The compound is synthesized via reduction reactions, often employing agents like lithium aluminum hydride (LiAlH₄) or diisobutylaluminum hydride (DIBAL) to reduce precursor esters or carbonyl groups to the corresponding alcohol . Structural confirmation is typically achieved through nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The pharmacological and chemical properties of quinoline derivatives are highly dependent on substituent positions and types. Below is a comparative analysis of (5-Methoxyquinolin-3-yl)methanol and its analogs:

Key Observations:

Substituent Position and Yield: The 5-methoxy derivative (42% yield) is synthesized with lower efficiency compared to its 2-methoxy isomer (73% yield) . This suggests that the methoxy group’s position influences steric or electronic effects during reduction.

Impact of Reducing Agents :

• DIBAL achieves a higher yield (82%) in the synthesis of the 4-chloro-7-methoxy derivative compared to LiAlH₄ (36–42%) . This highlights DIBAL’s superior efficiency in reducing sterically hindered or electron-deficient substrates.

Chlorine Substitution :

• The introduction of a 4-chloro group in conjunction with a benzo[d][1,3]dioxol-5-yl group results in the highest yield (82%), possibly due to enhanced electrophilicity of the precursor carbonyl, facilitating reduction .

Spectral and Analytical Comparisons

• NMR and MS : All compounds in were characterized using ¹H NMR, ¹³C NMR, and MS, confirming the integrity of the hydroxymethyl and methoxy groups . The absence of spectral data for the 2-methoxy isomer in limits direct comparison but suggests standardized protocols for structural validation .